Cas no 13745-93-2 (Dibenzo[b,f][1,4]thiazepine, 8,11-dichloro-)

Dibenzo[b,f][1,4]thiazepine, 8,11-dichloro- structure
13745-93-2 structure
Product Name:Dibenzo[b,f][1,4]thiazepine, 8,11-dichloro-
CAS No:13745-93-2
MF:C13H7Cl2NS
MW:280.172379732132
CID:3716423
PubChem ID:10588793
Update Time:2025-04-22

Dibenzo[b,f][1,4]thiazepine, 8,11-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,f][1,4]thiazepine, 8,11-dichloro-
    • 8,11-dichlorodibenzo[b,f][1,4]thiazepine
    • 13745-93-2
    • SCHEMBL4672786
    • 8,11-dichloro-dibenzo[b,f][1,4]thiazepine
    • BNMGZSXLTDDSNP-UHFFFAOYSA-N
    • Inchi: 1S/C13H7Cl2NS/c14-8-5-6-12-10(7-8)16-13(15)9-3-1-2-4-11(9)17-12/h1-7H
    • InChI Key: BNMGZSXLTDDSNP-UHFFFAOYSA-N
    • SMILES: S1C2=CC=CC=C2C(Cl)=NC2=CC(Cl)=CC=C12

Computed Properties

  • Exact Mass: 278.9676258Da
  • Monoisotopic Mass: 278.9676258Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 37.7Ų
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